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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Black 52, a prominent member of the acid dye class, is a synthetic, anionic diazo dye. It

is distinguished by its high tinctorial strength and significant affinity for protein-based and

polyamide materials. This technical guide provides an in-depth overview of Acid Black 52,

focusing on its various synonyms and alternative names, chemical and physical properties, and

a detailed experimental protocol for its synthesis.

Synonyms and Alternative Names
Acid Black 52 is known by a multitude of synonyms and trade names, which can often be a

source of confusion in research and manufacturing. The primary identifiers are its Colour Index

(C.I.) name and number, and its CAS Registry Number.

C.I. Name: C.I. Acid Black 52[1][2][3]

C.I. Number: 15711[1][2][3][4][5]

CAS Registry Number: 5610-64-0[1][2][3]

A comprehensive list of its alternative names includes:
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Acid Black GL[1]

Acid Black WA[1]

Acid Black WAN[1]

Acid Complex Black WAN[1]

Neolan Black WA extra[1]

ABCOL Black WA[1]

Acid Black MRL

Chromolan Black NWA[3]

Palatine Fast Black WAN[6]

C.I. 15711[2][3]

Chromate(3-), bis(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-nitro-1-

naphthalenesulfonato(3-))-, disodium hydrogen[2][3]

3-Hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-7-nitro-1-naphthalenesulfonic acid,

monosodium salt, chromium complex[2][3]

Chemical and Physical Properties
Acid Black 52 is a dark brown to black powder.[1][7] Its molecular structure is characterized as

a single azo dye complexed with a metal.[1] There is some discrepancy in the reported

molecular formula and weight, which is likely due to the complex nature of the chromium-dye

complex. The two most commonly cited molecular formulas are C₂₀H₁₂N₃NaO₇S (for the dye

ligand itself) and C₆₀H₃₆Cr₂N₉Na₃O₂₁S₃ (for the chromium complex).[1][6][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://www.chembk.com/en/chem/Acid%20Black%20%2052
https://emperordye.com/tds/acid-black-52.html
http://www.worlddyevariety.com/acid-dyes/acid-black-52.html
https://www.chembk.com/en/chem/Acid%20Black%20%2052
http://www.worlddyevariety.com/acid-dyes/acid-black-52.html
https://www.chembk.com/en/chem/Acid%20Black%20%2052
http://www.worlddyevariety.com/acid-dyes/acid-black-52.html
https://www.chembk.com/en/chem/Acid%20Black%20%2052
https://www.benchchem.com/product/b034585?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://haz-map.com/Agents/3500
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-black-52
https://emperordye.com/tds/acid-black-52.html
https://www.chemicalbook.com/msds/acid-black-52.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896426973797773.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula

C₂₀H₁₂N₃NaO₇S (ligand) /

C₆₀H₃₆Cr₂N₉Na₃O₂₁S₃

(complex)

[1],[6][8][9]

Molecular Weight
461.38 g/mol (ligand) /

1488.13 g/mol (complex)
[1],[6][8][9]

Appearance Dark brown to black powder [1],[7]

Solubility

Soluble in water and ethanol.

Slightly soluble in acetone.

Insoluble in other organic

solvents.

[1]

Experimental Protocol: Synthesis of C.I. Acid Black
52
The following protocol is a detailed representation of the manufacturing process for C.I. Acid
Black 52, based on publicly available descriptions.[1][4]

Materials:

4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid

Naphthalen-2-ol

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Chromium formate solution

Sodium hydroxide (NaOH)

Formic acid

Procedure:
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Diazotization: A solution of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid is prepared

in water. The solution is cooled to 0-5°C in an ice bath. A solution of sodium nitrite is added

dropwise while maintaining the temperature. Subsequently, cold hydrochloric acid is added

to facilitate the formation of the diazonium salt. The reaction is stirred for 1-2 hours at 0-5°C.

Coupling: A solution of Naphthalen-2-ol is prepared in an aqueous sodium hydroxide

solution. The previously prepared diazonium salt solution is then slowly added to the

Naphthalen-2-ol solution, while maintaining the temperature below 10°C. The pH is kept

alkaline to facilitate the coupling reaction. The mixture is stirred until the coupling is

complete, which can be monitored by thin-layer chromatography.

Complexation: The resulting azo dye is precipitated, filtered, and washed. The dye is then re-

slurried in water, and a solution of chromium formate is added. Formic acid is used to adjust

the pH. The mixture is heated to 115°C and maintained at this temperature for 2 hours to

facilitate the formation of the chromium complex.

Finalization: A portion of the uncomplexed azo dye from a separate batch is added to the

chromium complex mixture. The pH is adjusted to alkaline with sodium hydroxide. The final

product, C.I. Acid Black 52, is then isolated by filtration, dried, and ground to a fine powder.

Safety Precautions:

All procedures should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must

be worn at all times.

Handle all chemicals with care, referring to their respective Safety Data Sheets (SDS) for

specific handling and disposal instructions.

Logical Relationship Diagram
The following diagram illustrates the hierarchical relationship between the various identifiers

and synonyms for Acid Black 52.
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C.I. Acid Black 52

C.I. 15711 CAS 5610-64-0 Systematic & Other Names Trade Names

Chromate(3-), bis(3-hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-
7-nitro-1-naphthalenesulfonato(3-))-, disodium hydrogen

3-Hydroxy-4-((2-hydroxy-1-naphthalenyl)azo)-
7-nitro-1-naphthalenesulfonic acid, monosodium salt, chromium complex Acid Black GL Acid Black WA Acid Black WAN Acid Complex Black WAN Neolan Black WA extra ABCOL Black WA Acid Black MRL Chromolan Black NWA Palatine Fast Black WAN

Click to download full resolution via product page

Figure 1: Hierarchy of Acid Black 52 Identifiers and Synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acid Black 52: A Comprehensive Technical Guide to its
Synonyms, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034585#synonyms-and-alternative-names-for-acid-
black-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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